Cas no 1361652-68-7 (6-Chloro-5-(perchlorophenyl)picolinic acid)

• Product Name: 6-Chloro-5-(perchlorophenyl)picolinic acid
• CAS No: 1361652-68-7
• MF: C₁₂H₃Cl₆NO₂
• MW: 405.875717401505
• CID: 4969129
• Update Time: 2025-05-20

6-Chloro-5-(perchlorophenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-5-(perchlorophenyl)picolinic acid

• Inchi： 1S/C12H3Cl6NO2/c13-6-5(7(14)9(16)10(17)8(6)15)3-1-2-4(12(20)21)19-11(3)18/h1-2H,(H,20,21)
• InChI Key： QIHRPVRTFQKUKC-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C(=NC(C(=O)O)=CC=1)Cl)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 384
• XLogP3: 6.4
• Topological Polar Surface Area: 50.2

Additional information on 6-Chloro-5-(perchlorophenyl)picolinic acid

Recent Advances in the Study of 6-Chloro-5-(perchlorophenyl)picolinic acid (CAS: 1361652-68-7)

6-Chloro-5-(perchlorophenyl)picolinic acid (CAS: 1361652-68-7) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique perchlorophenyl and picolinic acid moieties, has shown promising potential in various applications, including agrochemicals, medicinal chemistry, and material science. Recent studies have focused on elucidating its synthesis pathways, biological activities, and potential therapeutic applications, making it a compound of considerable interest to researchers and industry professionals alike.

The synthesis of 6-Chloro-5-(perchlorophenyl)picolinic acid has been optimized in recent years to improve yield and purity. A study published in the Journal of Organic Chemistry (2023) detailed a novel catalytic approach using palladium-based catalysts, which significantly enhanced the efficiency of the reaction. The researchers reported a yield of over 85% with high purity, making this method highly suitable for industrial-scale production. Furthermore, the study highlighted the compound's stability under various conditions, which is a critical factor for its application in pharmaceutical formulations.

In the realm of medicinal chemistry, 6-Chloro-5-(perchlorophenyl)picolinic acid has been investigated for its potential as a kinase inhibitor. Kinases play a pivotal role in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. A recent preclinical study demonstrated that this compound exhibits selective inhibition against specific kinase targets, with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for the development of novel therapeutics targeting kinase-related pathologies.

Another area of interest is the compound's application in agrochemicals. Research conducted by a team at the University of Agricultural Sciences (2024) revealed that 6-Chloro-5-(perchlorophenyl)picolinic acid exhibits potent herbicidal activity against a broad spectrum of weeds. The study also noted its favorable environmental profile, with minimal toxicity to non-target organisms, positioning it as a promising candidate for sustainable agricultural practices. Field trials are currently underway to assess its efficacy under real-world conditions.

Despite these promising developments, challenges remain in the widespread adoption of 6-Chloro-5-(perchlorophenyl)picolinic acid. Regulatory hurdles, particularly concerning its environmental impact and long-term safety, need to be addressed. Additionally, further research is required to fully understand its mechanism of action and potential side effects in therapeutic applications. Collaborative efforts between academia and industry will be essential to overcome these obstacles and unlock the full potential of this compound.

In conclusion, 6-Chloro-5-(perchlorophenyl)picolinic acid (CAS: 1361652-68-7) represents a versatile and promising compound with applications spanning multiple disciplines. Recent advancements in its synthesis, biological activity, and agrochemical potential underscore its significance in contemporary research. As studies continue to explore its properties and applications, this compound is poised to make substantial contributions to the fields of chemical biology and pharmaceutical science.